Cas no 21499-66-1 (Bruceine D)

Bruceine D structure
Bruceine D structure
Product Name:Bruceine D
CAS No:21499-66-1
MF:C20H26O9
MW:410.415047168732
MDL:MFCD31744549
CID:276599
PubChem ID:441788
Update Time:2025-04-19

Bruceine D Chemical and Physical Properties

Names and Identifiers

    • bruceine D
    • Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14,15-pentahydroxy-, (1b,11b,12a,15b)-
    • BRUCEIND
    • NSC 318801
    • (1beta,11beta,12alpha,15beta)-13,20-Epoxy-1,11,12,14,15-pentahydroxypicras-3-ene-2,16-dione
    • AK105056
    • (1R,2R,6S,8R,13S,14S,17R)-2,3,12,15,16-Pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01
    • Brucein D
    • (1R,2R,13S,17R)-2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.0
    • CHEMBL4759543
    • (1R,2R,3R,6R,8S,12S,13S,14R,15R,16S,17R)-2,3,12,15,16-Pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
    • (1beta,11beta,12alpha,15beta)-1,11,12,14,15-pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione
    • C08752
    • CHEBI:68931
    • BruceineD
    • 21499-66-1
    • HY-N3014
    • CS-0022968
    • Q27104959
    • AC1L9BNP
    • (1R,2S,3R,3aR,3a1R,4R,6aR,7aS,11S,11aS,11bR)-1,2,3a,4,11-pentahydroxy-3,8,11a-trimethyl-1,2,3,3a,4,7,7a,11,11a,11b-decahydro-5H-3,3a1-(epoxymethano)dibenzo[de,g]chromene-5,10(6aH)-dione
    • AKOS037515227
    • CHEMBL477693
    • (1R,2R,3R,6R,8S,12S,13S,14R,15R,16S,17S)-2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
    • Picras-3-ene-2,16-dione, 13,20-epoxy-1,11,12,14,15-pentahydroxy-, (1beta,11beta,12alpha,15beta)-
    • 5H-3,11c-beta-(Epoxymethano)phenanthro(10,1-bc)pyran-5,10(6a-beta-H)-dione, 1,2,3,3a,4,7,7a-alpha,11,11a,11b-alpha-decahydro-1-beta,2-alpha,3a-beta,4-beta,11-beta-pentahydroxy-3-alpha,8,11a-beta-trimethyl-, (-)-
    • Biouceine D
    • Yadanziolide C
    • (1R,2R,3R,6R,8S,12S,13S,15R,16S,17R)-2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.0^{1,6.0^{2,17.0^{8,13]nonadec-9-ene-4,11-dione
    • FT-0775535
    • DTXSID30944105
    • 2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
    • BCP23741
    • NSC318801
    • NSC-318801
    • 1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione
    • DA-51435
    • Bruceine D
    • MDL: MFCD31744549
    • Inchi: 1S/C20H26O9/c1-7-4-9(21)13(23)17(2)8(7)5-10-19-6-28-18(3,14(24)11(22)12(17)19)20(19,27)15(25)16(26)29-10/h4,8,10-15,22-25,27H,5-6H2,1-3H3/t8-,10+,11+,12+,13+,14-,15-,17-,18+,19+,20+/m0/s1
    • InChI Key: JBDMZGKDLMGOFR-KQSRGDCESA-N
    • SMILES: O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C)[C@@]3([C@H](C(=O)O4)O)O)O)O)O)=O

Computed Properties

  • Exact Mass: 410.15800
  • Monoisotopic Mass: 410.15768240 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 0
  • Complexity: 855
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 410.4
  • XLogP3: -2.4
  • Topological Polar Surface Area: 154

Experimental Properties

  • Color/Form: Powder
  • Density: 1.60
  • Melting Point: 294-295 ºC
  • Boiling Point: 661.3℃/760mmHg
  • Flash Point: 235.8±25.0 °C
  • PSA: 153.75000
  • LogP: -1.95320

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